Cas no 40700-38-7 (N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline)

N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline is a nitro-substituted aromatic compound featuring a trifluoromethyl group and dimethylamino functionality. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of the nitro and trifluoromethyl groups enhances reactivity in electrophilic and nucleophilic substitution reactions, while the dimethylamino group contributes to solubility and stability. Its well-defined molecular architecture allows for precise modifications in complex synthetic pathways. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling is advised due to potential sensitivity to light and moisture.

N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline structure

40700-38-7 structure

Product Name:N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline

CAS No:40700-38-7

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

MDL:MFCD00236670

CID:327084

PubChem ID:2737105

Update Time:2025-06-28

N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine,N,N-dimethyl-2-nitro-4-(trifluoromethyl)-
- 4-DIMETHYLAMINO-3-NITROBENZOTRIFLUORIDE
- 4-(N,N-DiMethylaMino)-3-nitrobenzotrifluoride
- 40700-38-7
- 4-(Dimethylamino)-3-nitrobenzotrifluoride
- CS-0210750
- AS-10180
- SB76781
- AKOS016359887
- N,N-dimethyl-2-nitro-4-(trifluoromethyl)aniline
- DTXSID50371838
- FT-0639661
- A825245
- MFCD00236670
- GLTPOHUTGHFRRA-UHFFFAOYSA-N
- SCHEMBL5570150
- DB-049635
- N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline
- MDL： MFCD00236670
- Inchi： 1S/C9H9F3N2O2/c1-13(2)7-4-3-6(9(10,11)12)5-8(7)14(15)16/h3-5H,1-2H3
- InChI Key： FDGCMYGPTQRTMZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)(F)F

Computed Properties

Exact Mass: 234.062
Monoisotopic Mass: 234.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 49.1A^2

Experimental Properties

Density: 1.355
Boiling Point: 266°C at 760 mmHg
Flash Point: 114.7°C
Refractive Index: 1.514

N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline Security Information

Hazard Statement： Irritant
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
Risk Phrases：R20/21/22-R36/37/38
Safety Term：S26-S36/37/39
HazardClass：IRRITANT, IRRITANT-HARMFUL

N,N-Dimethyl-2-nitro-4-(trifluoromethyl)aniline Pricemore >>

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